Cas no 1105236-02-9 (N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 1105236-02-9
• MF: C₂₆H₃₀N₂O₃S₂
• MW: 482.658004283905
• CID: 6430670
• PubChem ID: 44015560
• Update Time: 2025-10-28

N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• N-(3,3-diphenylpropyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• N-(3,3-diphenylpropyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• F2267-0585
• AKOS024634164
• 1105236-02-9
• N-(3,3-diphenylpropyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C26H30N2O3S2/c29-25(20-23-14-7-8-18-28(23)33(30,31)26-15-9-19-32-26)27-17-16-24(21-10-3-1-4-11-21)22-12-5-2-6-13-22/h1-6,9-13,15,19,23-24H,7-8,14,16-18,20H2,(H,27,29)
• InChI Key： GGQOPFFAAIGPJV-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)C1=CC=CC=C1)(=O)CC1CCCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 482.16978517g/mol
• Monoisotopic Mass: 482.16978517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 103Ų

Additional information on N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Comprehensive Overview of N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS No. 1105236-02-9)

The compound N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide, identified by its CAS number 1105236-02-9, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique structural framework, combining a thiophene-2-sulfonyl group with a piperidine core and a diphenylpropyl side chain. Such a configuration suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions. Researchers are increasingly exploring its properties due to its modular design, which allows for versatile modifications to enhance bioavailability or selectivity.

In recent years, the demand for novel sulfonamide-based compounds like N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide has surged, driven by the need for innovative therapeutic agents. The thiophene moiety, in particular, is a hotspot in drug design due to its electron-rich aromatic system, which can improve binding affinity in biological systems. Additionally, the piperidine ring is a common pharmacophore found in many FDA-approved drugs, further highlighting the potential of this compound. Users searching for "sulfonamide derivatives in drug development" or "thiophene-containing bioactive molecules" will find this compound highly relevant to their interests.

The synthesis of CAS 1105236-02-9 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed literature. Its molecular weight and logP value (a measure of lipophilicity) make it a candidate for further pharmacokinetic studies. Given the growing interest in small-molecule inhibitors and enzyme modulators, this compound could play a pivotal role in addressing unmet medical needs. For instance, queries like "how to improve drug solubility with sulfonamides" or "piperidine derivatives in CNS disorders" align closely with its potential applications.

From a commercial perspective, N-(3,3-diphenylpropyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its stability under standard laboratory conditions and compatibility with common solvents like DMSO or methanol make it accessible for experimental use. Researchers investigating "high-purity sulfonamide suppliers" or "custom synthesis of heterocyclic compounds" may consider this compound for their projects. Furthermore, its structural complexity offers opportunities for intellectual property development, as evidenced by patents covering similar scaffolds.

In conclusion, CAS 1105236-02-9 represents a compelling case study in modern medicinal chemistry. Its blend of a thiophene-sulfonyl group, piperidine backbone, and diphenylpropyl chain positions it as a versatile building block for drug discovery. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation. Whether you're a chemist, biologist, or pharmaceutical professional, understanding the nuances of such molecules is critical for advancing healthcare solutions.